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Compound of Interest

Compound Name: Yadanzioside K

Cat. No.: B12420383 Get Quote

While information regarding "Yadanzioside K" is not available in current scientific literature,

this guide focuses on a well-researched analogous bioactive compound, Ginsenoside

Compound K (CK). CK, a key metabolite of ginsenosides found in Panax ginseng, has

garnered significant attention in the field of oncology for its potent anticancer activities across a

spectrum of cancer types. This guide provides a comprehensive cross-validation of CK's

bioactivity, offering a comparative analysis of its effects on various cancer cell lines, detailed

experimental methodologies, and an exploration of the underlying molecular mechanisms.

Comparative Bioactivity of Ginsenoside Compound
K Across Cancer Cell Lines
Ginsenoside Compound K has demonstrated significant cytotoxic and anti-proliferative effects

against a wide range of cancer cell lines. The half-maximal inhibitory concentration (IC50)

values, a measure of a compound's potency, vary across different cancer types, highlighting a

degree of selectivity in its anticancer activity. The following table summarizes the IC50 values

of CK in various human cancer cell lines.
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Cancer Type Cell Line IC50 (µM) Reference

Neuroblastoma SK-N-BE(2) 5 [1]

Neuroblastoma SH-SY5Y 7 [1]

Leukemia HL-60 11.7 [1]

Leukemia K562 8.5 [1]

Neuroblastoma SK-N-SH 15 [1]

Glioblastoma U373MG 15 [1]

Lung Cancer PC-14 25.9 [1]

Colorectal Cancer HCT116 30-50 [1]

Neuroblastoma SK-N-MC 33.06 [2]

Breast Cancer MCF-7 52.17 [3]

Gastric Cancer MKN-45 56.6 [1]

Prostate Cancer Du145 58.6 [1]

Key Signaling Pathways Modulated by Ginsenoside
Compound K
The anticancer effects of Ginsenoside Compound K are attributed to its ability to modulate

multiple intracellular signaling pathways that are crucial for cancer cell proliferation, survival,

and metastasis.[4][5] CK has been shown to induce apoptosis (programmed cell death) and

inhibit cell cycle progression and angiogenesis by targeting key proteins in these pathways.[4]

[6]

One of the primary mechanisms of CK is the induction of apoptosis through both intrinsic and

extrinsic pathways.[4][7] It can trigger the production of reactive oxygen species (ROS) and

activate the JNK and p38 MAPK pathways, leading to mitochondrial dysfunction and the

release of pro-apoptotic factors.[4][8] Furthermore, CK is known to inhibit the pro-survival

PI3K/Akt/mTOR signaling pathway, which is often hyperactivated in many cancers.[4][7]

Inhibition of this pathway leads to decreased cell proliferation and survival.[7]
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Below are diagrams illustrating the key signaling pathways affected by Ginsenoside Compound

K.
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Ginsenoside Compound K's dual action on cancer cells.
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Experimental Workflow for Bioactivity Assessment
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]
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